Cas no 98892-76-3 (1-Ethyl-2,3-dimethyl-2H-imidazole;hydrobromide)
1-Ethyl-2,3-dimethyl-2H-imidazole hydrobromide is a quaternary imidazolium salt with a well-defined crystalline structure, offering high purity and stability for specialized applications. Its hydrobromide counterion enhances solubility in polar solvents, making it suitable for use in organic synthesis, catalysis, and pharmaceutical intermediates. The compound’s rigid imidazole core and ethyl-methyl substitution pattern contribute to its utility in designing ionic liquids or as a precursor for heterocyclic derivatives. Its consistent reactivity and compatibility with bromination reactions are advantageous in fine chemical production. The hydrobromide form ensures improved handling and storage characteristics compared to free bases. Analytical-grade availability supports precise research applications.
98892-76-3 structure
Product Name:1-Ethyl-2,3-dimethyl-2H-imidazole;hydrobromide
CAS No:98892-76-3
MF:C7H13BrN2
MW:205.095520734787
MDL:MFCD03427614
CID:802107
PubChem ID:2734240
Update Time:2025-10-29
1-Ethyl-2,3-dimethyl-2H-imidazole;hydrobromide Chemical and Physical Properties
Names and Identifiers
-
- 1H-Imidazolium,3-ethyl-1,2-dimethyl-, bromide (1:1)
- 1-ethyl-2,3-dimethylimidazol-3-ium,bromide
- 1-Ethyl-2,3-Dimethylimidazolium Bromide
- DSSTox_CID_29340
- DSSTox_RID_83456
- DSSTox_GSID_49381
- Tox21_202633
- 1-Ethyl-2,3-dimethyl-2H-imidazole;hydrobromide
- 1-ethyl-2,3-dimethyl-1H-imidazol-3-ium bromide
- 1H-Imidazolium, 1-ethyl-2,3-dimethyl-, bromide
- AKOS027320324
- D83201
- 98892-76-3
- AKOS015832983
- 1-ethyl-2,3-dimethyl-imidazolium bromide
- 1-ETHYL-2,3-DIMETHYLIMIDAZOLIUMBROMIDE
- C7H13BrN2
- 1-ethyl-2,3-dimethylimidazol-3-ium;bromide
- SCHEMBL710393
- GITMVCYKHULLDM-UHFFFAOYSA-M
- BS-18027
- CS-0152007
- A858508
- MFCD03427614
- YDA89276
- 3-Ethyl-1-methyl-1H-imidazolium salt with propanedinitrile
-
- MDL: MFCD03427614
- Inchi: 1S/C7H13N2.BrH/c1-4-9-6-5-8(3)7(9)2;/h5-6H,4H2,1-3H3;1H/q+1;/p-1
- InChI Key: GITMVCYKHULLDM-UHFFFAOYSA-M
- SMILES: [Br-].N1(C=C[N+](C)=C1C)CC
Computed Properties
- Exact Mass: 204.02600
- Monoisotopic Mass: 204.02621g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 120
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 6.5
Experimental Properties
- Color/Form: Not available
- PSA: 8.81000
- LogP: -2.35510
- Solubility: Not available
1-Ethyl-2,3-dimethyl-2H-imidazole;hydrobromide Security Information
- Hazard Category Code: R22;R36/37/38
- Safety Instruction: S26-S37/39
-
Hazardous Material Identification:
- Risk Phrases:R36/37/38
1-Ethyl-2,3-dimethyl-2H-imidazole;hydrobromide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | E189240-5g |
1-Ethyl-2,3-dimethyl-2H-imidazole;hydrobromide |
98892-76-3 | 99% | 5g |
¥44.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | E189240-25g |
1-Ethyl-2,3-dimethyl-2H-imidazole;hydrobromide |
98892-76-3 | 99% | 25g |
¥161.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | E189240-100g |
1-Ethyl-2,3-dimethyl-2H-imidazole;hydrobromide |
98892-76-3 | 99% | 100g |
¥535.90 | 2023-09-03 | |
| Alichem | A069004726-100g |
1-Ethyl-2,3-dimethyl-1H-imidazol-3-ium bromide |
98892-76-3 | 95% | 100g |
$719.10 | 2023-08-31 | |
| Chemenu | CM187668-100g |
1-Ethyl-2,3-dimethyl-1H-imidazol-3-ium bromide |
98892-76-3 | 95% | 100g |
$659 | 2021-08-05 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | A-LE801-1g |
1-Ethyl-2,3-dimethyl-2H-imidazole;hydrobromide |
98892-76-3 | 99% | 1g |
50.0CNY | 2021-07-15 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | A-LE801-5g |
1-Ethyl-2,3-dimethyl-2H-imidazole;hydrobromide |
98892-76-3 | 99% | 5g |
102.0CNY | 2021-07-15 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | A-LE801-25g |
1-Ethyl-2,3-dimethyl-2H-imidazole;hydrobromide |
98892-76-3 | 99% | 25g |
411.0CNY | 2021-07-15 | |
| Ambeed | A397855-5g |
1-Ethyl-2,3-dimethylimidazolium bromide |
98892-76-3 | 99+% | 5g |
$12.0 | 2025-04-14 | |
| Ambeed | A397855-10g |
1-Ethyl-2,3-dimethylimidazolium bromide |
98892-76-3 | 99+% | 10g |
$17.0 | 2025-04-14 |
1-Ethyl-2,3-dimethyl-2H-imidazole;hydrobromide Suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
(CAS:98892-76-3)1,2-二甲基-3-乙基咪唑溴盐
Order Number:LE26658976
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:57
Price ($):discuss personally
Email:18501500038@163.com
Amadis Chemical Company Limited
Gold Member
(CAS:98892-76-3)1-Ethyl-2,3-dimethyl-2H-imidazole;hydrobromide
Order Number:A858508
Stock Status:in Stock
Quantity:250g/1kg
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 08:13
Price ($):272.0/761.0
Email:sales@amadischem.com
1-Ethyl-2,3-dimethyl-2H-imidazole;hydrobromide Related Literature
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:98892-76-3)1,2-二甲基-3-乙基咪唑溴盐
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Amadis Chemical Company Limited
(CAS:98892-76-3)1-Ethyl-2,3-dimethyl-2H-imidazole;hydrobromide
Purity:99%/99%
Quantity:250g/1kg
Price ($):272.0/761.0